Cas no 898765-97-4 (6-(4-methylsulfanylphenyl)-6-oxohexanoic acid)

• Product Name: 6-(4-methylsulfanylphenyl)-6-oxohexanoic acid
• CAS No: 898765-97-4
• MF: C₁₃H₁₆O₃S
• MW: 252.329342842102
• CID: 873948
• Update Time: 2025-04-19

6-(4-methylsulfanylphenyl)-6-oxohexanoic acid Chemical and Physical Properties

Names and Identifiers

• 6-(4-methylsulfanylphenyl)-6-oxohexanoic acid
• 6-OXO-6-(4-METHYLTHIOPHENYL)HEXANOIC ACID
• 6-Oxo-6-(4-thiomethylphenyl)hexanoic acid

• Inchi： 1S/C13H16O3S/c1-17-11-8-6-10(7-9-11)12(14)4-2-3-5-13(15)16/h6-9H,2-5H2,1H3,(H,15,16)
• InChI Key： JWOKGPLSJAUZBC-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC(=CC=1)C(CCCCC(=O)O)=O

Computed Properties

• Exact Mass: 252.08200
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 7

Experimental Properties

• PSA: 79.67000
• LogP: 3.23620